5-Chloro-1-(4-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde

• IUPAC Name: 5-chloro-1-[(4-fluorophenyl)methyl]-6-oxopyridine-3-carbaldehyde
• InChI: InChI=1S/C13H9ClFNO2/c14-12-5-10(8-17)7-16(13(12)18)6-9-1-3-11(15)4-2-9/h1-5,7-8H,6H2
• InChI Key: FDGPZSQVOGDHPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=C(C2=O)Cl)C=O)F
• Molecular Formula: C13H9ClFNO2
• DSSTOX Substance ID: DTXSID401137521
• Molecular Weight: 265.67 g/mol
• CAS No.: 1033463-22-7

Description

5-Chloro-1-(4-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (5-Cl-4-FB-6-oxo-1,6-DH-3-PCA) is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. The compound has a unique structure, which makes it a useful tool for research in organic and inorganic chemistry, as well as in biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Dihydrochromeno[3,2-b]azet-2(1H)-ones and Pyrrolidin-2-one Derivatives : 3-aryloxy-4-oxoazetidine-2-carbaldehydes, including compounds structurally related to 5-Chloro-1-(4-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde, were used to synthesize dihydrochromeno[3,2-b]azet-2(1H)-ones and pyrrolidin-2-one derivatives. This synthesis was achieved through acid catalysis in various solvents, showcasing the compound's reactivity and potential for creating diverse chemical structures (Bertha et al., 1998).

• Formation of 3-(Dialkylamino)-1,2-dihydro-9-oxo-9H-indeno[2,1-c]pyridine-4-carbonitriles : The compound has been involved in reactions with heptalenecarbaldehydes and aromatic aldehydes to yield specific pyridine-carbonitrile structures. This demonstrates its versatility in forming complex molecular systems with potential applications in various fields of organic chemistry (Landmesser et al., 2008).

Synthesis of Specific Molecular Structures

• Synthesis of Tetrahydrochromeno[3,4-c]pyridin-5-one : Research has shown the use of 3-(4-fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one in the synthesis of complex molecules from simpler precursors. This underscores the compound's role in facilitating the creation of intricate molecular architectures (Y. Duan-zhi, 2005).

• Preparation of Piperazine Derivative Radiopharmaceuticals : The compound has been used in the synthesis of potent nonpeptide CCR1 antagonists, which are of interest in the field of radiopharmaceuticals. This highlights its potential in the development of new medicinal compounds (Mäding et al., 2006).

Novel Syntheses and Chemical Properties

• Synthesis of Pyrazolo[4,3-c]pyridines : The compound has been a precursor in Sonogashira-type cross-coupling reactions, leading to the synthesis of pyrazolo[4,3-c]pyridines, which are important in medicinal chemistry and materials science (Vilkauskaitė et al., 2011).

• Scaleable Synthesis of Methyl 3-Amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate : It plays a critical role in the scalable synthesis of medically significant intermediates, showcasing its importance in pharmaceutical manufacturing (Boros et al., 2007).